Cas no 1629263-61-1 ((3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester)

• Product Name: (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester
• CAS No: 1629263-61-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30
• MDL: MFCD34169193
• CID: 5087940
• Update Time: 2025-10-23

(3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-methyl-3-cyclohexen-1-yl)-, 1,1-dimethylethyl ester
• (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester

• MDL： MFCD34169193
• Inchi： 1S/C12H21NO2/c1-9-6-5-7-10(8-9)13-11(14)15-12(2,3)4/h6,10H,5,7-8H2,1-4H3,(H,13,14)
• InChI Key： FBORMICNLUQMST-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CCC=C(C)C1

Additional information on (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester

(3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1629263-61-1, commonly referred to as (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The tert-butyl ester group attached to the carbamic acid moiety contributes to its stability and reactivity, making it a valuable intermediate in synthetic processes.

Recent studies have highlighted the importance of cyclohexene derivatives in drug discovery and material science. The 3-methyl substitution on the cyclohexene ring introduces steric effects that can influence the molecule's reactivity and selectivity. This makes (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester a promising candidate for exploring new chemical pathways and catalytic transformations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving the reaction of a suitable cyclohexene derivative with a carbamate precursor. The use of tert-butyl groups as protecting agents has been well-documented, and their application in this context ensures the stability of the intermediate during subsequent reactions. Researchers have also explored alternative synthetic routes, including enzymatic catalysis and microwave-assisted synthesis, to optimize the production process.

The application of (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester extends beyond traditional organic synthesis. Recent advancements in polymer chemistry have demonstrated its utility as a building block for constructing advanced materials with tailored mechanical and thermal properties. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been explored, with promising results in preclinical studies.

From an environmental perspective, the development of sustainable synthetic methods for this compound aligns with global efforts to reduce chemical waste and energy consumption. Green chemistry principles have been applied to design eco-friendly protocols, ensuring that the production of (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester remains compatible with modern sustainability goals.

In conclusion, (3-Methyl-cyclohex-3-enyl)-carbamic acid tert-butyl ester stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it a cornerstone in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its significance in the chemical landscape is set to grow further.